Cas no 2228837-13-4 (1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine)

1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine is a specialized brominated pyridine derivative featuring a difluorocyclopropylmethanamine moiety. This compound is of interest in medicinal chemistry and agrochemical research due to its unique structural attributes, which combine a halogenated heterocycle with a fluorinated cyclopropane ring. The presence of the bromine atom enhances reactivity for further functionalization, while the difluorocyclopropyl group may contribute to metabolic stability and binding affinity in target interactions. Its well-defined molecular architecture makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of pharmaceuticals and crop protection agents. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine structure
2228837-13-4 structure
Product Name:1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine
CAS No:2228837-13-4
MF:C9H9BrF2N2
MW:263.081968069077
CID:6244835
PubChem ID:165734229
Update Time:2025-05-24

1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine
    • 2228837-13-4
    • [1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
    • EN300-1950263
    • Inchi: 1S/C9H9BrF2N2/c10-7-6(2-1-3-14-7)8(5-13)4-9(8,11)12/h1-3H,4-5,13H2
    • InChI Key: WYHKMORSCKJHDI-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CN=1)C1(CN)CC1(F)F

Computed Properties

  • Exact Mass: 261.99172g/mol
  • Monoisotopic Mass: 261.99172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9Ų

1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1950263-0.05g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
0.05g
$1296.0 2023-09-17
Enamine
EN300-1950263-0.1g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
0.1g
$1357.0 2023-09-17
Enamine
EN300-1950263-0.25g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
0.25g
$1420.0 2023-09-17
Enamine
EN300-1950263-0.5g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
0.5g
$1482.0 2023-09-17
Enamine
EN300-1950263-1.0g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
1g
$1543.0 2023-05-31
Enamine
EN300-1950263-2.5g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
2.5g
$3025.0 2023-09-17
Enamine
EN300-1950263-5.0g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
5g
$4475.0 2023-05-31
Enamine
EN300-1950263-10.0g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
10g
$6635.0 2023-05-31
Enamine
EN300-1950263-1g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
1g
$1543.0 2023-09-17
Enamine
EN300-1950263-5g
[1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropyl]methanamine
2228837-13-4
5g
$4475.0 2023-09-17

Additional information on 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine

Recent Advances in the Study of 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS: 2228837-13-4)

The compound 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine (CAS: 2228837-13-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is crucial for further pharmacological evaluations. The presence of the 2-bromopyridin-3-yl moiety and the difluorocyclopropyl group in the molecule offers unique opportunities for further chemical modifications, making it a valuable scaffold for drug discovery.

In terms of biological activity, preliminary investigations have demonstrated that this compound exhibits promising interactions with various biological targets. Specifically, it has shown affinity for certain enzyme systems involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Additionally, its structural similarity to known kinase inhibitors has prompted studies into its potential as an anticancer agent.

Recent pharmacological evaluations have provided insights into the compound's pharmacokinetic properties. Studies indicate that 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine demonstrates favorable metabolic stability and reasonable bioavailability in preclinical models. These characteristics make it an attractive candidate for further development as a potential therapeutic agent.

The mechanism of action of this compound is currently under investigation. Early findings suggest that it may exert its effects through modulation of specific signaling pathways, although the exact molecular targets remain to be fully elucidated. Researchers are employing advanced techniques such as X-ray crystallography and molecular docking studies to better understand its interactions with potential biological targets.

Safety and toxicity profiles of 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine have been evaluated in preliminary studies. While the compound shows an acceptable safety margin in initial toxicity screens, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before advancing to clinical trials.

Future research directions for this compound include optimization of its structure to enhance potency and selectivity, detailed investigation of its mechanism of action, and evaluation of its efficacy in disease-relevant animal models. The unique structural features of this molecule present opportunities for the development of novel therapeutic agents targeting various diseases.

In conclusion, 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropylmethanamine represents a promising chemical entity with potential therapeutic applications. Continued research efforts in this area may lead to the development of new drugs for treating various medical conditions, particularly in the areas of inflammation and oncology.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.